Cas no 1807258-55-4 (2'-Bromo-6'-methyl-4'-nitroacetophenone)

• Product Name: 2'-Bromo-6'-methyl-4'-nitroacetophenone
• CAS No: 1807258-55-4
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 5007236
• Update Time: 2025-06-08

2'-Bromo-6'-methyl-4'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-6'-methyl-4'-nitroacetophenone

• Inchi： 1S/C9H8BrNO3/c1-5-3-7(11(13)14)4-8(10)9(5)6(2)12/h3-4H,1-2H3
• InChI Key： BHGCGXJAEVJMQN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 2'-Bromo-6'-methyl-4'-nitroacetophenone

Introduction to 2'-Bromo-6'-methyl-4'-nitroacetophenone (CAS No. 1807258-55-4)

2'-Bromo-6'-methyl-4'-nitroacetophenone, identified by its Chemical Abstracts Service (CAS) number 1807258-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromo and nitro substituents on an acetophenone backbone, make it a versatile building block for further chemical modifications.

The significance of 2'-Bromo-6'-methyl-4'-nitroacetophenone lies in its utility as a precursor in the synthesis of complex molecules. The bromine atom at the 2-position and the methyl group at the 6-position provide reactive sites for nucleophilic substitution reactions, while the nitro group at the 4-position can be reduced to an amine, enabling further functionalization. These attributes have made it a valuable reagent in the preparation of pharmacophores targeting various diseases, including cancer, inflammation, and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the role of 2'-Bromo-6'-methyl-4'-nitroacetophenone in the development of small-molecule inhibitors. For instance, studies have demonstrated its application in generating derivatives with enhanced binding affinity to specific biological targets. The nitro group, when reduced to an amine, can be incorporated into heterocyclic scaffolds, which are known to exhibit potent biological activity. This has led to interest in exploring its potential as a scaffold for drug discovery programs aimed at modulating enzyme activity and receptor interactions.

The synthesis of 2'-Bromo-6'-methyl-4'-nitroacetophenone typically involves multi-step organic transformations, starting from commercially available aromatic precursors. The bromination and nitration steps are critical and require precise control to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of these reactions, making it more feasible to produce this compound on a larger scale. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

In the realm of computational chemistry, 2'-Bromo-6'-methyl-4'-nitroacetophenone has been studied to understand its electronic properties and reactivity. Density functional theory (DFT) calculations have provided insights into how different substituents influence its spectroscopic and thermal characteristics. These computational studies are essential for guiding experimental synthetic routes and predicting the behavior of derivatives under various conditions.

The pharmaceutical industry has shown particular interest in 2'-Bromo-6'-methyl-4'-nitroacetophenone due to its potential as a starting material for drug candidates. Researchers have explored its derivatives as kinase inhibitors, which play a critical role in cancer therapy. The structural motif present in this compound allows for modifications that can enhance selectivity and reduce off-target effects. Preclinical studies have begun to evaluate some of these derivatives for their pharmacological properties, suggesting promising avenues for further development.

Moreover, the agrochemical sector has also recognized the value of 2'-Bromo-6'-methyl-4'-nitroacetophenone as a precursor for developing novel pesticides and herbicides. Its ability to undergo diverse chemical transformations makes it suitable for creating compounds with specific biological activities against pests and weeds. This dual application highlights its versatility beyond traditional pharmaceutical uses.

The regulatory landscape for compounds like 2'-Bromo-6 '-methyl-4 '-nitroacetophenone is another area of consideration. While it is not classified as a hazardous or controlled substance under current regulations, manufacturers must adhere to good manufacturing practices (GMP) to ensure quality control and safety during production. Documentation of synthesis routes, purity analysis, and stability studies are essential components of compliance with industry standards.

Future research directions may explore new synthetic strategies to improve the accessibility of 2 '-Bromo -6 '-methyl -4 '-nitroacetophenone, including catalytic methods that reduce reliance on harsh reagents or hazardous byproducts. Innovations in flow chemistry could also enhance scalability while maintaining high efficiency. These advancements would contribute to making this compound more readily available for academic and industrial applications.

In conclusion, 2 '-Bromo -6 '-methyl -4 '-nitroacetophenone (CAS No . 1807258 -55 -4) is a multifaceted compound with significant potential in pharmaceuticals , agrochemicals , and material science . Its unique structural features enable diverse chemical modifications , making it a valuable intermediate for drug discovery programs . As research continues , further applications and optimized synthetic routes will likely emerge , reinforcing its importance in modern chemistry .